Cas no 2171910-23-7 (2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171910-23-7
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5565910
• PubChem ID: 165596376
• Update Time: 2025-07-16

2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599085
• 2171910-23-7
• 2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C13H20N4O/c1-18-10-7-13-12(5-8-14)15-16-17(13)9-6-11-3-2-4-11/h11H,2-7,9-10H2,1H3
• InChI Key： FCVFLNCDWMVDDH-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CC#N)N=NN1CCC1CCC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171910-23-7)

In the realm of organic chemistry and pharmaceutical research, the compound 2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171910-23-7) has garnered significant attention due to its unique structural properties and potential applications. This triazole-based derivative is a subject of interest for researchers exploring novel heterocyclic compounds, particularly in the fields of drug discovery and medicinal chemistry. Its molecular framework, featuring a cyclobutyl and methoxyethyl moiety, offers versatility in synthetic modifications, making it a valuable intermediate for targeted molecular design.

The growing demand for small-molecule therapeutics and bioactive compounds has propelled the study of 1,2,3-triazole derivatives like 2171910-23-7. These compounds are often explored for their pharmacokinetic properties, including bioavailability and metabolic stability. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules, as they can be optimized using machine learning algorithms to predict binding affinities and toxicity profiles. This aligns with the increasing focus on precision medicine and personalized therapeutics in modern healthcare.

From a synthetic perspective, 2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is typically synthesized via click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The incorporation of the acetonitrile group adds further reactivity, enabling downstream transformations for lead compound development. Researchers are also investigating its potential in bioconjugation and probe design for diagnostic applications.

In the context of green chemistry, the synthesis and application of 2171910-23-7 are being evaluated for sustainability. Solvent-free reactions, catalytic efficiency, and waste reduction are key considerations, reflecting the broader shift toward environmentally friendly synthesis. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

For researchers and industry professionals, the compound's CAS number (2171910-23-7) serves as a critical identifier in databases such as PubChem and Reaxys. Its physicochemical properties, including solubility, melting point, and stability, are frequently queried in chemical informatics platforms. Additionally, its potential role in kinase inhibition and enzyme modulation is a hot topic in cancer research forums, where users often search for "triazole-based kinase inhibitors" or "small molecules for targeted therapy."

Looking ahead, the versatility of 2-1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile positions it as a promising candidate for interdisciplinary research. Whether in material science for functional polymers or in neuroscience for neuroprotective agents, its applications continue to expand. As the scientific community embraces open-access data and collaborative platforms, the sharing of insights on compounds like 2171910-23-7 will undoubtedly accelerate innovation across multiple domains.